N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide

• IUPAC Name: N-[(Z)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]pyrazine-2-carboxamide
• InChI: InChI=1S/C14H14N4O3/c1-2-21-13-7-10(3-4-12(13)19)8-17-18-14(20)11-9-15-5-6-16-11/h3-9,19H,2H2,1H3,(H,18,20)/b17-8-
• InChI Key: JPUBLNLFPWMYQG-IUXPMGMMSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2=NC=CN=C2)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N\NC(=O)C2=NC=CN=C2)O
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol
• CAS RN: 304908-54-1

Description

N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide, also known as EHPH, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. EHPH is a pyrazine derivative that exhibits antioxidant, anti-inflammatory, and anti-cancer properties.

Mechanism of Action

The mechanism of action of N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide is not fully understood. However, it is believed that the compound exerts its antioxidant and anti-inflammatory effects by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. The anti-cancer activity of this compound is thought to be due to its ability to induce apoptosis (programmed cell death) in cancer cells and inhibit cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in oxidative stress and inflammation, such as cyclooxygenase and lipoxygenase. This compound has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide is its low toxicity, making it a safe compound to use in lab experiments. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of this compound is its poor solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several potential future directions for N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide research. One area of interest is the development of this compound-based therapies for cancer treatment. Further studies are needed to determine the optimal dosage and administration route for this compound in cancer therapy. Another potential future direction is the investigation of this compound's effects on neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, studies could be conducted to explore the potential use of this compound in the treatment of other inflammatory conditions, such as arthritis and inflammatory bowel disease.

Synthesis Methods

N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide can be synthesized through a simple reaction between 3-ethoxy-4-hydroxybenzaldehyde and 2-pyrazinecarbohydrazide in the presence of a suitable catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of this compound as a yellow crystalline solid. The purity of the compound can be improved through recrystallization or chromatography techniques.

Scientific Research Applications

N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit antioxidant properties, which can protect cells from oxidative damage caused by reactive oxygen species. This compound has also been found to have anti-inflammatory effects, which can reduce inflammation in various tissues and organs. Additionally, this compound has shown promising anti-cancer activity against various cancer cell lines, making it a potential candidate for cancer therapy.